Cas no 299954-54-4 (N-(2-bromophenyl)-2-chlorobenzamide)

• Product Name: N-(2-bromophenyl)-2-chlorobenzamide
• CAS No: 299954-54-4
• MF: C₁₃H₉BrClNO
• MW: 310.573661565781
• CID: 2950872
• PubChem ID: 765695
• Update Time: 2025-04-21

N-(2-bromophenyl)-2-chlorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-溴苯基)-2-氯苯甲酰胺
• N-(2-bromophenyl)-2-chlorobenzamide
• N-(2-Bromo-phenyl)-2-chloro-benzamide
• starbld0008447
• Cambridge id 5276221
• CBDivE_012995
• STK401875
• Benzamide, 2-chloro-N-(2-bromophenyl)-
• SR-01000414639-1
• SR-01000414639
• DTXSID601292527
• 299954-54-4
• EU-0036372
• OMXVZDKJIPLDCB-UHFFFAOYSA-N
• AKOS000172816

• Inchi： 1S/C13H9BrClNO/c14-10-6-2-4-8-12(10)16-13(17)9-5-1-3-7-11(9)15/h1-8H,(H,16,17)
• InChI Key： OMXVZDKJIPLDCB-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1NC(C1C=CC=CC=1Cl)=O

Computed Properties

• Exact Mass: 308.95560g/mol
• Monoisotopic Mass: 308.95560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 29.1